Cas no 313470-89-2 (8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione)

• Product Name: 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 313470-89-2
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 6466016
• Update Time: 2025-10-14

8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[(1-methylethyl)thio]-7-(2-phenylethyl)-

• Inchi： 1S/C17H20N4O2S/c1-11(2)24-17-18-14-13(15(22)19-16(23)20(14)3)21(17)10-9-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3,(H,19,22,23)
• InChI Key： AJIJYZFXGFISDF-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SC(C)C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 9.49±0.70(Predicted)

Additional information on 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione

Introduction to 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione (CAS No. 313470-89-2)

8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 313470-89-2, belongs to the purine derivatives class, which is well-documented for its role in various biological processes and potential therapeutic applications. The presence of multiple substituents, including isopropylthio, methyl, and phenethyl groups, contributes to its distinct chemical behavior and reactivity, making it a subject of interest for further research and development.

The structural framework of 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione incorporates a purine core, which is a fundamental component in nucleic acids and has been extensively studied for its pharmacological significance. The modifications at the 8-position with an isopropylthio group and at the 3-position with a methyl group introduce specific steric and electronic effects that can influence the compound's interactions with biological targets. Additionally, the phenethyl group at the 7-position further enhances its molecular complexity and potential for selective binding to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of purine derivatives in developing novel therapeutic agents. The unique combination of substituents in 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione makes it a promising candidate for investigating its pharmacological effects. Studies have demonstrated that purine-based compounds can exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific arrangement of functional groups in this compound may contribute to its ability to modulate these pathways effectively.

In the context of current research, 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione has been explored for its potential role in inhibiting enzymes that are critical in cellular metabolism and signal transduction. For instance, modifications to the purine core have been shown to affect the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The presence of the isopropylthio group may enhance binding affinity by introducing hydrophobic interactions, while the methyl and phenethyl groups could provide additional points of contact for receptor binding.

The synthesis of 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various substituents onto the purine backbone efficiently. Techniques such as nucleophilic substitution reactions followed by cyclization steps are commonly used in its preparation. The optimization of these synthetic routes is crucial for obtaining a compound with the desired chemical properties for further biological evaluation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione with potential target proteins. These studies help predict how the compound might interact with biological receptors at an atomic level, providing insights into its mechanism of action. The use of computational tools allows researchers to design analogs with improved potency and selectivity by analyzing the effects of different substituents on binding affinity.

Preclinical studies have begun to explore the pharmacological profile of 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione, focusing on its efficacy and safety in model systems. Initial results suggest that this compound exhibits promising activity against certain disease-related pathways without significant toxicological concerns. Further investigation is warranted to fully elucidate its therapeutic potential and to identify any possible side effects that may arise from prolonged exposure.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The case of 8-(isopropylthio)-3-methyl-7-phenethyl-3,7-dihydro-1H-purine-2,6-dione exemplifies how structural modifications can lead to compounds with novel biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion,8-(isopropylthio)-3-methyl--phenethyl--dihydro--purine--dione (CAS No. 31--89--) represents an exciting advancement in pharmaceutical chemistry due to its unique structure--function relationship-- Its potential applications in treating various diseases make it a valuable compound for further research-- As our understanding--of biological systems grows---so too will our ability---to develop innovative therapeutics based on such compounds.